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Compound of Interest

Compound Name: Oleyl alcohol

Cat. No.: B1678992

Chemical Identification and Properties

Oleyl alcohol, systematically named (9Z)-octadec-9-en-1-ol, is an unsaturated fatty alcohol. It
is a colorless to pale yellow oily liquid at room temperature and is found naturally in sources
like fish oils.[1][2] It is widely used in the cosmetics industry as an emollient, emulsifier, and
thickener in products such as skin creams, lotions, and hair conditioners.[1][3][4] Additionally, it
serves as a precursor in the synthesis of surfactants and has been explored for its potential in
drug delivery formulations.[1][3][5]

Chemical Identifiers

Identifier Value

CAS Number 143-28-2

EC Number 205-597-3[2]

IUPAC Name (92)-octadec-9-en-1-ol

Molecular Formula C1sH360[3][6]

Synonyms cis-9-Octadecen-1-ol, (2)-9-Octadecenol[3]

Physical and Chemical Properties
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Property Value

Molecular Weight 268.48 g/mol [3][6]

Appearance Colorless to pale yellow oily liquid[1][4]
Melting Point 0-5.0°C

Boiling Point 207 °C at 13 mmHg

Density 0.849 g/mL at 25 °C

Refractive Index n20/D 1.457-1.462

Flash Point 170 °C (closed cup)

Water Solubility Insoluble[1]

Solubility in Other Solvents Soluble in ethanol and ether[3]

Experimental Protocols
Synthesis of Oleyl Alcohol via Bouveault-Blanc
Reduction

A common method for synthesizing oleyl alcohol is the Bouveault—Blanc reduction of an oleic
acid ester, such as ethyl oleate or butyl oleate, using sodium and an absolute alcohol like
ethanol or butanol.[7][8] This method is advantageous as it does not reduce the carbon-carbon
double bond.[2]

Materials:

Ethyl oleate (0.65 mole)[7]

Absolute ethanol (1.5 L, plus an additional 200 mL)[7]

Sodium (3.5 gram atoms)[7]

Water (500 mL, then 1.2 L)[7]

Diethyl ether[7]
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» 1% Potassium hydroxide solution[7]
e Sodium sulfate[7]

o Acetone[7]

Procedure:

 In a 5-liter round-bottomed flask equipped with a reflux condenser, combine 200 g of ethyl
oleate and 1.5 L of absolute ethanol.[7]

e Add 80 g of sodium through the reflux condenser at a rate that maintains a vigorous reaction,
with occasional shaking of the flask.[7]

o Once the initial reaction subsides, add approximately 200 mL more of absolute ethanol and
heat the mixture on a steam bath until all the sodium has reacted.[7]

e Add 500 mL of water and reflux the mixture for 1 hour to saponify any unreacted ester.[7]
 After cooling, add 1.2 L of water.[7]
o Extract the unsaponifiable fraction with diethyl ether.[7]

o Wash the ether extracts first with a 1% potassium hydroxide solution and then with water
until the washings are neutral.[7]

o Dry the ether extract over sodium sulfate.[7]

» Remove the ether by distillation and distill the remaining residue through an efficient column
to obtain crude oleyl alcohol.[7]

 For purification, dissolve 50 g of the crude oleyl alcohol in 400 mL of acetone and crystallize
at -20°C to -25°C.[7]

e The residue is then recrystallized from 250 mL of acetone at -5°C to remove saturated
alcohols.[7]
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e The oleyl alcohol in the filtrate can be further purified by recrystallization at -60°C to -65°C,
followed by distillation.[7]

Synthesis of Iron Oxide Nanoparticles using Oleyl
Alcohol

Oleyl alcohol can be used as a co-solvent and stabilizing agent in the synthesis of iron oxide
nanoparticles (IONPs).

Materials:

Iron oleate (1.8 g)[9]

Oleic acid (0.57 g)[9]

Oleyl alcohol (1.61 g)[9]

Diphenyl ether (10 g)[9]

Ethanol[9]

Toluene and Hexane mixture[9]
Procedure:
o Combine iron oleate, oleic acid, and oleyl alcohol with diphenyl ether in a reaction vessel.[9]

o Heat the mixture to 250 °C with a heating ramp of 10 °C per minute under an inert
atmosphere.[9]

e Maintain the temperature at 250 °C for 30 minutes.[9]
e Cool the reaction mixture to room temperature.[9]
o Precipitate the nanoparticles by adding ethanol.[9]

o Collect the nanoparticles by centrifugation.[9]
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¢ Wash the product with ethanol and resuspend it in a mixture of toluene and hexane for
storage or further use.[9]

Mandatory Visualizations
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Workflow for the Synthesis of Oleyl Alcohol
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Caption: Workflow for the Synthesis of Oleyl Alcohol.
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Experimental Workflow for Iron Oxide Nanoparticle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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